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An In-Depth Technical Guide to the Spectroscopic Characterization of Pigment Yellow 155

This guide provides a comprehensive technical overview of the essential spectroscopic
methods used to characterize C.I. Pigment Yellow 155 (PY 155). As a high-performance
bisacetoacetarylide disazo pigment, PY 155 is valued for its brilliant greenish-yellow hue,
excellent lightfastness, and thermal stability, making it a critical colorant in plastics, coatings,
and printing inks.[1] A thorough understanding of its spectroscopic signature is paramount for
quality control, formulation development, and competitive analysis.

This document moves beyond mere procedural descriptions to delve into the causality behind
analytical choices, offering field-proven insights to ensure robust and reliable characterization.

Foundational Properties of Pigment Yellow 155

A precise characterization begins with understanding the fundamental physicochemical
properties of the pigment. These parameters are the baseline against which all spectroscopic
data are interpreted. PY 155 is a disazo pigment known for its high tinting strength and good
resistance to solvents, acids, and alkalis.[2][3]
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Property Value Source
C.l. Name Pigment Yellow 155 [2]

C.I. Number 200310 [21[4]
CAS Number 68516-73-4 [2]
Chemical Class Disazo [2]
Molecular Formula Cs34H32NeO12 [5]
Molecular Weight 716.65 g/mol [5]
Appearance Brilliant yellow powder [4]
Shade Greenish Yellow [2][3]

The molecular structure of PY 155 is central to its properties. Crystallographic studies have

shown that the molecule exists predominantly in the bisketohydrazone tautomeric form, which

is stabilized by strong intramolecular hydrogen bonding, contributing to its planarity and overall

stability.[6]

Caption: Molecular Structure of Pigment Yellow 155.

General Spectroscopic Workflow

A validated characterization relies on a systematic workflow. The process ensures that data

from different techniques are complementary and build a cohesive profile of the pigment.

Caption: General workflow for the spectroscopic characterization of PY 155.

UV-Visible (UV-Vis) Spectroscopy: The Basis of

Color

Expertise & Experience: UV-Vis spectroscopy is the primary technique for quantifying the color

properties of a pigment. It directly probes the electronic transitions within the molecule's

extensive Tt-conjugated system, which are responsible for its absorption of visible light. The

position and shape of the absorption maximum (Amax) are fundamental to its characteristic

yellow hue.[1] A shift in Amax can indicate impurities, solvent interactions (solvatochromism), or

changes in the pigment's crystalline form.[7]
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Experimental Protocol:

e Solvent Selection: PY 155 has limited solubility. Dimethylformamide (DMF) or Dimethyl
sulfoxide (DMSO) are effective solvents. Use of sonication may be required to achieve
complete dissolution.[1]

o Sample Preparation: Prepare a dilute stock solution of PY 155 in the chosen solvent (e.g., 10
mg/L). Ensure the concentration results in an absorbance reading within the linear range of
the spectrophotometer (typically 0.2 - 1.0 A.U.).

e Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

e Measurement:
o Calibrate the baseline using a cuvette filled with the pure solvent.
o Scan the sample solution from 800 nm to 200 nm.
o Record the wavelength of maximum absorbance (Amax).

Data Interpretation & Trustworthiness: The spectrum of PY 155 in a suitable solvent will exhibit
a strong absorption band in the violet-blue region of the visible spectrum (typically 400-450
nm), which is why the pigment appears yellow. For yellow pigments, a Amax around 449 nm
has been reported in literature for similar compounds.[8] The absence of unexpected peaks
validates the purity of the sample, while the absorbance value at Amax, according to the Beer-
Lambert Law, confirms its concentration.

Fourier-Transform Infrared (FTIR) Spectroscopy:
Molecular Fingerprinting

Expertise & Experience: FTIR spectroscopy is indispensable for identifying the functional
groups within the PY 155 molecule. It provides a unique "fingerprint" that confirms its chemical
identity and can quickly reveal the presence of synthetic precursors, additives, or degradation
products. The technique is particularly sensitive to carbonyl (C=0), amine (N-H), and aromatic
(C=C) vibrations.

Experimental Protocol:
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e Sample Preparation:

o KBr Pellet (Transmission): Mix ~1 mg of the dry pigment powder with ~100 mg of dry,
spectroscopic-grade Potassium Bromide (KBr). Grind the mixture thoroughly and press it
into a transparent pellet using a hydraulic press. This method provides high-quality

spectra.

o Attenuated Total Reflectance (ATR): Place a small amount of the pigment powder directly
onto the ATR crystal (e.g., diamond). This is a faster method requiring minimal sample

preparation.[9]

e Instrumentation: Use an FTIR spectrometer operating in the mid-infrared range (4000-400
cm~1).[9]

e Measurement:
o Collect a background spectrum of the empty sample compartment (or clean ATR crystal).
o Place the sample in the beam path and collect the sample spectrum.

o The instrument software will automatically ratio the sample spectrum against the
background to produce the final absorbance or transmittance spectrum.

Data Interpretation & Trustworthiness: The FTIR spectrum of PY 155 is complex but reveals
key structural features. By comparing the obtained spectrum to a reference, one can validate
the pigment's identity.
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Wavenumber (cm~?)

Vibrational Mode

Significance

~3435 (broad)

N-H stretching

Confirms the presence of the
secondary amine (amide)
groups. A broad signal can

indicate hydrogen bonding.[10]

Indicates the presence of the

~3000-3100 Aromatic C-H stretching ) )
benzene rings in the structure.
Corresponds to the methyl
~2850-2960 Aliphatic C-H stretching (CHs) groups of the ester

functionalities.

~1730 (sharp)

Ester C=0 stretching

A strong, sharp peak
characteristic of the four
methoxycarbonyl groups. This

is a key identifier.[10]

Confirms the presence of the

~1670 Amide | C=0 stretching acetoacetamide amide
linkages.
) ) Multiple bands confirming the
Aromatic C=C stretching & N- o ]
~1500-1600 ) aromatic rings and amide |l
H bending o
vibrations.
) Associated with the ester
~1200-1300 C-O stretching

groups.

The presence and relative intensity of these peaks serve as a self-validating system. For

instance, a strong ester carbonyl peak (~1730 cm~1) without corresponding aliphatic C-H

stretches would be anomalous and warrant further investigation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Definitive Structure Elucidation

Expertise & Experience: While UV-Vis and FTIR confirm color and functional groups, NMR

provides the definitive, atom-by-atom map of the molecular structure. Both *H and 3C NMR are
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employed to ensure every part of the molecule is accounted for. This is the most powerful
technique for absolute structural confirmation and for identifying and quantifying isomeric
impurities or residual starting materials.

Experimental Protocol:

o Solvent Selection: A deuterated solvent capable of dissolving the pigment is required.
DMSO-ds is a common choice.

o Sample Preparation: Dissolve 5-10 mg of PY 155 in approximately 0.6 mL of the deuterated
solvent in an NMR tube. Gentle heating or sonication may be necessary.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended
for better signal dispersion.

e Measurement:
o Acquire a standard *H NMR spectrum.
o Acquire a proton-decoupled 13C NMR spectrum.

o Advanced 2D NMR experiments (like COSY and HSQC) can be run to confirm
connectivity if needed.

Data Interpretation & Trustworthiness:

e 1H NMR: The spectrum will show distinct signals for aromatic protons (typically 7.0-8.5 ppm),
the N-H protons (can be broad and downfield), and the methyl protons of the ester and
acetyl groups (typically 2.0-4.0 ppm). The integration of these peaks must correspond to the
number of protons in the proposed structure.

e 13C NMR: The carbon spectrum provides complementary information. Key signals include
those for the carbonyl carbons of the esters and amides (160-180 ppm), the aromatic
carbons (110-150 ppm), and the methyl carbons (20-50 ppm). The presence of signals
corresponding to carboxylic acid carbons is a key piece of evidence for the overall structure.
[1][10]
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The combination of *H and 3C NMR data allows for an unambiguous assignment of the entire
molecular structure, providing the highest level of trustworthiness in identity confirmation.

Mass Spectrometry (MS): Molecular Weight
Verification

Expertise & Experience: Mass spectrometry provides a direct measurement of the pigment's
molecular weight, serving as a final, crucial check on its identity. It is also highly sensitive for
detecting impurities with different molecular weights.

Experimental Protocol:

o Sample Preparation: Prepare a very dilute solution of the pigment in a suitable solvent like
methanol or acetonitrile, often with a small amount of formic acid to promote ionization.

e Instrumentation: An electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometer is typically used.

o Measurement: Infuse the sample solution into the spectrometer and acquire the mass
spectrum in positive ion mode.

Data Interpretation & Trustworthiness: The spectrum should show a prominent peak
corresponding to the protonated molecule [M+H]* at m/z 717.66 (calculated for C3aH33NeO12%).
The detection of this exact mass (or a high-resolution mass measurement confirming the
elemental composition) provides unequivocal proof of the pigment's molecular formula and
weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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